Cas no 62298-93-5 (4-Thiazolidinone, 3-[1-(3,4-dimethylphenyl)-2-phenylethyl]-2-thioxo-)
62298-93-5 structure
Product Name:4-Thiazolidinone, 3-[1-(3,4-dimethylphenyl)-2-phenylethyl]-2-thioxo-
CAS No:62298-93-5
MF:C19H19NOS2
MW:341.490262269974
CID:450175
PubChem ID:71387761
Update Time:2025-04-19
4-Thiazolidinone, 3-[1-(3,4-dimethylphenyl)-2-phenylethyl]-2-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolidinone, 3-[1-(3,4-dimethylphenyl)-2-phenylethyl]-2-thioxo-
- 3-[1-(3,4-dimethylphenyl)-2-phenylethyl]-2-sulfanylidene-1,3-thiazolidin-4-one
- 62298-93-5
- DTXSID50809868
-
- Inchi: 1S/C19H19NOS2/c1-13-8-9-16(10-14(13)2)17(11-15-6-4-3-5-7-15)20-18(21)12-23-19(20)22/h3-10,17H,11-12H2,1-2H3
- InChI Key: UTNXQKILXDBSSX-UHFFFAOYSA-N
- SMILES: S1CC(N(C1=S)C(C1C=CC(C)=C(C)C=1)CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 341.09097
- Monoisotopic Mass: 341.09080658g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 77.7Ų
Experimental Properties
- PSA: 20.31
4-Thiazolidinone, 3-[1-(3,4-dimethylphenyl)-2-phenylethyl]-2-thioxo- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
62298-93-5 (4-Thiazolidinone, 3-[1-(3,4-dimethylphenyl)-2-phenylethyl]-2-thioxo-) Related Products
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